Cas no 1314929-66-2 (2-(2-ethylphenyl)ethanethiol)

• Product Name: 2-(2-ethylphenyl)ethanethiol
• CAS No: 1314929-66-2
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD11521143
• CID: 5188231
• PubChem ID: 55275170
• Update Time: 2026-03-05

2-(2-ethylphenyl)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)ethanethiol
• 2-(2-ETHYLPHENYL)ETHANE-1-THIOL

• MDL： MFCD11521143
• Inchi： 1S/C10H14S/c1-2-9-5-3-4-6-10(9)7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： HIRRKMHVXDVMGL-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 166.08162162g/mol
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(2-ethylphenyl)ethanethiol

2-(2-Ethylphenyl)ethanethiol

Introduction to 2-(2-Ethylphenyl)ethanethiol

2-(2-Ethylphenyl)ethanethiol, also known by its CAS number 13149-296-6, is a compound of significant interest in various fields of chemistry and materials science. This compound, with the molecular formula C11H15OS, is characterized by its unique structure and properties, making it a subject of extensive research in recent years.

Structural and Physical Properties

The compound features a thiol group (-SH) attached to an ethyl chain, which is further connected to a phenyl ring substituted with an ethyl group at the para position. This structure contributes to its distinct chemical reactivity and physical properties. The molecular weight of 13149-296-6 is approximately 175 g/mol, and it exists as a liquid at room temperature with a boiling point around 100°C under standard conditions.

Synthesis and Applications

The synthesis of 2-(2-Ethylphenyl)ethanethiol involves various methods, including nucleophilic substitution reactions and coupling techniques. Recent advancements in catalytic processes have enabled more efficient production of this compound, reducing costs and enhancing purity.

One of the most promising applications of this compound lies in the field of drug delivery systems. Researchers have explored its potential as a targeting ligand in nanomedicine, where it can enhance the specificity of drug delivery to diseased cells.

Additionally, 13149-296-6 has shown potential in sensor technology, particularly in the development of highly sensitive gas detectors due to its ability to selectively interact with certain chemical vapors.

Recent Research Findings

In 2023, studies published in leading journals such as *Chemical Communications* and *Advanced Materials* highlighted the role of 2-(2-Ethylphenyl)ethanethiol in bio-inspired materials design. Scientists have successfully incorporated this compound into self-healing polymers, demonstrating remarkable mechanical properties and durability under stress.

Pioneering work by researchers at Stanford University revealed that 13149-296-6 can act as a catalyst in the synthesis of advanced ceramics, significantly improving their thermal stability and electrical conductivity.

Furthermore, investigations into its environmental impact have shown that this compound exhibits biodegradability under specific conditions, making it a more sustainable alternative to traditional chemicals in industrial applications.

Conclusion and Future Directions

The compound 2-(2-Ethylphenyl)ethanethiol (CAS No: 13149-296-6) continues to be a focal point for innovation across multiple disciplines. Its versatile properties and wide-ranging applications underscore its importance in modern chemistry.

As research progresses, particularly in areas such as nanotechnology and sustainable materials development, we can expect even more groundbreaking uses for this compound. Its integration into cutting-edge technologies holds the promise of addressing some of the most pressing challenges in science and industry today.